1-Bromo-2-methyl-4-phenoxybenzene

• Molecular Formula: C13H11BrO
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 1-bromo-2-methyl-4-phenoxybenzene
• InChI: InChI=1S/C13H11BrO/c1-10-9-12(7-8-13(10)14)15-11-5-3-2-4-6-11/h2-9H,1H3
• InChI Key: JUSIZHSBPCWCMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC2=CC=CC=C2)Br

Description

1-Bromo-2-methyl-4-phenoxybenzene is a brominated aromatic compound characterized by a benzene ring substituted with bromine at position 1, a methyl group at position 2, and a phenoxy group at position 4. Its molecular formula is C₁₃H₁₁BrO, and it serves as a versatile intermediate in organic synthesis, particularly in coupling reactions and pharmaceutical precursor development .

Comparison with Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Position)	Molecular Formula	CAS Number	Key Properties/Applications	Reference
1-Bromo-2-methyl-4-phenoxybenzene	1-Br, 2-Me, 4-PhO	C₁₃H₁₁BrO	—	Intermediate in organic synthesis
4-Bromophenyl phenyl ether	4-Br, PhO	C₁₂H₉BrO	101-55-3	Priority pollutant; environmental concerns
1-Bromo-4-methoxy-2-methylbenzene	1-Br, 4-MeO, 2-Me	C₈H₉BrO	—	Precursor for pharmaceuticals
1-Bromo-4-((2-ethylhexyl)oxy)benzene	1-Br, 4-(2-ethylhexyl-O)	C₁₄H₂₁BrO	164352-24-3	Material science applications
1-Bromo-2-((4-fluorobenzyl)oxy)benzene	1-Br, 2-(4-F-BnO)	C₁₃H₁₀BrFO	494772-43-9	High purity (97%); fluorinated analog
2-Bromo-1-(bromomethyl)-4-methoxybenzene	1-BrCH₂, 2-Br, 4-MeO	C₈H₇Br₂O	—	Reactive intermediate in alkylation

Key Findings:

Substituent Effects on Reactivity: Phenoxy vs. Methoxy Groups: The phenoxy group in 1-bromo-2-methyl-4-phenoxybenzene is more electron-withdrawing than methoxy (e.g., 1-bromo-4-methoxy-2-methylbenzene), enhancing its electrophilic substitution reactivity . Steric Hindrance: The methyl group at position 2 provides steric bulk, reducing reactivity at the ortho position compared to analogs like 2-bromo-1-(bromomethyl)-4-methoxybenzene, which has a reactive bromomethyl group .

Environmental and Regulatory Considerations :

• 4-Bromophenyl phenyl ether (CAS 101-55-3), a simpler analog without the methyl group, is listed as a Priority Pollutant under the Clean Water Act, highlighting environmental risks associated with brominated aromatics .

Applications in Synthesis: Alkoxy Chains: 1-Bromo-4-((2-ethylhexyl)oxy)benzene (CAS 164352-24-3) is used in material science due to its long alkoxy chain, improving solubility in nonpolar solvents . Fluorinated Derivatives: 1-Bromo-2-((4-fluorobenzyl)oxy)benzene (CAS 494772-43-9) demonstrates how fluorine substitution enhances stability and bioactivity in medicinal chemistry .